Cas no 2172319-44-5 (7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide)

• Product Name: 7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide
• CAS No: 2172319-44-5
• MF: C₁₃H₂₅NO₃S
• MW: 275.407502889633
• CID: 6257387
• PubChem ID: 165505424
• Update Time: 2025-07-15

7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide
• 2172319-44-5
• [7-(propan-2-yl)-2-oxaspiro[4.5]decan-1-yl]methanesulfonamide
• EN300-1478911

• Inchi： 1S/C13H25NO3S/c1-10(2)11-4-3-5-13(8-11)6-7-17-12(13)9-18(14,15)16/h10-12H,3-9H2,1-2H3,(H2,14,15,16)
• InChI Key： ZEPXBKJFMQLCFH-UHFFFAOYSA-N
• SMILES： S(CC1C2(CCO1)CCCC(C(C)C)C2)(N)(=O)=O

Computed Properties

• Exact Mass: 275.15551483g/mol
• Monoisotopic Mass: 275.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.8Ų

Additional information on 7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide

Professional Introduction to 7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide (CAS No. 2172319-44-5)

7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 2172319-44-5, belongs to a class of spirocyclic sulfonamides, which are known for their diverse biological activities and mechanistic versatility. The presence of a spirocyclic framework, combined with the functional groups such as the methanesulfonamide moiety, makes this compound a promising candidate for further investigation in drug discovery and development.

The structural complexity of 7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide arises from its spirocyclic core, which consists of two interconnected rings: a four-membered and a five-membered ring. This unique arrangement imparts rigidity to the molecule, potentially influencing its interactions with biological targets. The compound also features a propyl group attached to the spirocyclic system, which can modulate its pharmacokinetic properties and enhance its solubility in both aqueous and lipid environments.

In recent years, there has been growing interest in spirocyclic sulfonamides due to their ability to engage with various biological targets, including enzymes and receptors. The methanesulfonamide group in 7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide is particularly noteworthy, as sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these features suggests that this compound may exhibit multiple therapeutic effects, making it a valuable asset in the quest for novel pharmaceutical agents.

Recent studies have begun to explore the potential of spirocyclic sulfonamides in addressing complex diseases such as cancer and neurodegenerative disorders. The rigid structure of these compounds can facilitate precise binding to biological targets, potentially leading to higher efficacy and lower toxicity compared to traditional small-molecule drugs. Furthermore, the spirocyclic core can enhance metabolic stability, reducing the need for frequent dosing and improving patient compliance.

The synthesis of 7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The formation of the spirocyclic bond is a critical step, requiring precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the methanesulfonamide group necessitates careful selection of reagents and catalysts to minimize side reactions and maximize functional group compatibility.

One of the key challenges in working with compounds like 7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide is optimizing their pharmacokinetic profiles. While the rigid structure offers advantages in terms of target binding, it can also lead to poor solubility or bioavailability issues. Researchers are actively exploring strategies to enhance solubility through modifications such as prodrugs or co-crystallization with suitable excipients. These efforts are crucial for translating promising preclinical findings into effective clinical therapies.

The potential applications of 7-(propan-2-yl)-2-oxaspiro4.5decan-1-ylmethanesulfonamide extend beyond traditional drug development. Its unique structural features make it an attractive scaffold for designing novel chemical probes that can aid in understanding biological pathways and disease mechanisms. By leveraging this compound as a tool compound， researchers can gain insights into complex biological processes that may lead to new therapeutic strategies.

In conclusion, 7-(propan-2-y）l)-2-oxxaspiro4.sdecansulfoxanme (CAS No.s2172319-s44-s5） represents a significant advancement in pharmaceutical chemistry due to its innovative structure and potential therapeutic benefits。 The combination of its spirocyclic core、 propyI group、 and methanesulfonamide moiety positions it as a versatile tool for drug discovery、 disease modeling、 and mechanistic studies。 As research continues to uncover new applications for this class of compounds， it is likely that 7-(propan-s2-yI）l） -s oxaspiro4.sdecansulfoxanme will play an increasingly important role in advancing medical science.